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Compound of Interest

Compound Name: 1,3-Diiodoacetone

Cat. No.: B132185

For Researchers, Scientists, and Drug Development Professionals

Disclaimer

This document is intended as an in-depth technical guide for trained professionals in research
and development. 1,3-Diiodoacetone is a chemical with limited publicly available safety data.
The information herein is compiled from data on analogous compounds, general principles of
chemical safety for halogenated ketones and organoiodine compounds, and available product
information. The absence of a dedicated Safety Data Sheet (SDS) for 1,3-diiodoacetone
necessitates a cautious and conservative approach to its handling and use. All laboratory
operations should be conducted under the direct supervision of a qualified chemist and in
accordance with all applicable local, state, and federal regulations. A thorough risk assessment
should be performed before any use of this compound.

Chemical and Physical Properties

While specific experimental data for 1,3-diiodoacetone is limited, its properties can be
estimated based on its structure and data from analogous compounds. It is a derivative of
acetone with iodine atoms at the 1 and 3 positions.[1]
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Property Data Source

Molecular Formula CsHal20 [1]

Molecular Weight 309.87 g/mol [1]
1,3-Diiodo-2-propanone, NSC

Synonyms [1]
41123

Likely a solid at room
Appearance temperature (by analogy to Inferred

1,3-dichloroacetone)

Expected to be insoluble in
. water and soluble in organic
Solubility Inferred
solvents (by analogy to

halogenated ketones)

Hazard Identification and GHS Classification
(Inferred)

A formal GHS classification for 1,3-diiodoacetone is not readily available. However, based on
the known hazards of 1,3-dichloroacetone and the general toxicity of organoiodine compounds,
the following classifications should be assumed until specific data becomes available.

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://www.organic-chemistry.org/synthesis/C1I/iodoketones.shtm
https://www.organic-chemistry.org/synthesis/C1I/iodoketones.shtm
https://www.organic-chemistry.org/synthesis/C1I/iodoketones.shtm
https://www.benchchem.com/product/b132185?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132185?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Inferred GHS Hazard

Hazard Class Signal Word Pictogram
Category Statement
Acute Toxicity, H301: Toxic if
Category 3 Danger
Oral swallowed
Acute Toxicity, H311: Toxic in
Category 3 ) ) Danger oo
Dermal contact with skin
Acute Toxicity, H331: Toxic if
] Category 3 ] Danger
Inhalation inhaled

H314: Causes

Skin .
) o severe skin ]
Corrosion/Irritatio  Category 1B Danger corrosive
burns and eye
n
damage
Serious Eye H318: Causes
Damage/Eye Category 1 serious eye Danger corrosive
Irritation damage
Specific Target
. H335: May
Organ Toxicity ) ) )
(Sing| Category 3 cause respiratory  Warning exclamation
ingle

g irritation
Exposure)
Hazardous to the
Aquatic H400: Very toxic ) ]

) Category 1 T Warning environment
Environment, to aquatic life

Acute Hazard

Hazardous to the )
H410: Very toxic

) to aquatic life ) ]
Environment, Category 1 ) ) Warning environment
with long lasting

Aquatic

Long-term
effects
Hazard

Note: The GHS classifications are inferred based on the hazards of 1,3-dichloroacetone and
general principles for halogenated ketones.[2][3] The skull and crossbones, corrosion,
exclamation mark, and environment pictograms should be considered.[4]
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Safe Handling and Personal Protective Equipment
(PPE)

Due to the inferred high toxicity and corrosivity of 1,3-diiodoacetone, stringent safety
precautions are mandatory.

Engineering Controls

 Fume Hood: All handling of 1,3-diiodoacetone, including weighing and transfers, must be
conducted in a certified chemical fume hood with good ventilation.

o Safety Shower and Eyewash Station: A safety shower and eyewash station must be readily
accessible in the immediate work area.

| : . PPE)

PPE Type Specifications

] Chemical safety goggles and a face shield are
Eye and Face Protection

required.

- Gloves: Double-gloving with chemically
resistant gloves (e.g., nitrile or neoprene) is
) ] recommended. Check manufacturer's data for
Skin Protection ) ]
breakthrough times. - Lab Coat: A chemically
resistant lab coat or apron should be worn. -

Footwear: Closed-toe shoes are mandatory.

If there is a risk of inhaling dust or vapors, a

) ) NIOSH-approved respirator with an organic
Respiratory Protection ] ) o

vapor cartridge and a particulate pre-filter is

necessary.

Hygiene Practices

¢ Avoid all contact with skin, eyes, and clothing.

e Do not eat, drink, or smoke in the laboratory.
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» Wash hands thoroughly with soap and water after handling and before leaving the laboratory.

o Contaminated work clothing should not be allowed out of the workplace and should be
decontaminated or disposed of as hazardous waste.

Storage Requirements

Proper storage is crucial to maintain the stability of 1,3-diiodoacetone and prevent hazardous

situations.
Storage Condition Recommendation
Store in a cool, dry, and well-ventilated area.
Temperature Refrigeration may be necessary; consult the
supplier's information if available.
Container Keep in a tightly sealed, original container.

i i Store away from strong oxidizing agents, strong
Incompatible Materials )
bases, and reducing agents.[5]

Many organoiodine compounds are light-
Light Sensitivity sensitive.[6] Store in a light-resistant container

or in a dark location.

First Aid Measures

In case of exposure, immediate action is critical.
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Exposure Route

First Aid Protocol

Inhalation

Move the victim to fresh air immediately. If
breathing is difficult, provide oxygen. If not
breathing, give artificial respiration. Seek

immediate medical attention.

Skin Contact

Immediately flush skin with copious amounts of
water for at least 15 minutes while removing
contaminated clothing and shoes. Seek

immediate medical attention.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting the upper and lower
eyelids occasionally. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. If the victim is
conscious and alert, rinse their mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.

Fire and Explosion Hazards

The fire and explosion hazard data for 1,3-diiodoacetone is not available. The following

recommendations are based on general principles for organic compounds.
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Aspect

Information

Flammability

Likely combustible, but not highly flammable.

Extinguishing Media

Use dry chemical, carbon dioxide, or a foam
extinguisher. Avoid using a direct stream of

water, which may spread the fire.

Fire-Fighting Procedures

Firefighters should wear full protective clothing
and a self-contained breathing apparatus
(SCBA).

Hazardous Combustion Products

Thermal decomposition may produce toxic and
corrosive fumes, including hydrogen iodide,

iodine, and carbon oxides.

Accidental Release and Disposal

Accidental Release

o Evacuate: Immediately evacuate the area of the spill.

Ventilate: Ensure adequate ventilation.

Containment: Wearing appropriate PPE, contain the spill using an inert absorbent material

(e.g., vermiculite, sand).

Collection: Carefully collect the absorbed material into a sealed, labeled container for

hazardous waste disposal.

Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap

and water. All cleaning materials should be disposed of as hazardous waste.

Disposal

» All waste containing 1,3-diiodoacetone must be disposed of as hazardous waste.

» Follow all local, state, and federal regulations for hazardous waste disposal.

e Do not dispose of down the drain or in regular trash.
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 lodine-containing waste can often be treated by reduction to the less harmful iodide ion using
a reducing agent like sodium thiosulfate.[7] Consult with your institution's environmental
health and safety department for specific disposal protocols.

Reactivity and Stability

Aspect Information

] N Likely stable under recommended storage
Chemical Stability dit
conditions.

Conditions to Avoid Heat, light, and moisture.

Strong oxidizing agents, strong bases, and
reducing agents.[5] The carbon-iodine bond is
) ) the weakest of the carbon-halogen bonds,
Incompatible Materials ) o
making organoiodine compounds generally
more reactive and better leaving groups in

nucleophilic substitution reactions.[6]

When heated to decomposition, it may emit
Hazardous Decomposition Products toxic fumes of hydrogen iodide, iodine, and

carbon oxides.

o Hazardous polymerization is not expected to
Hazardous Polymerization
occur.

Experimental Protocols Cited

No specific experimental protocols for the safety and handling of 1,3-diiodoacetone were
found in the initial search. The synthesis of 1,3-diiodoacetone has been described and
involves the reaction of 1,3-diiodopropanol with periodic acid and a PV-PCC resin, followed by
an ether extraction and washing with a sodium thiosulfate solution. This suggests that standard
organic synthesis laboratory procedures are applicable, with the necessary safety precautions
for handling potentially toxic and reactive intermediates and products.

Visualizations
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Workflow for Safe Management of 1,3-Diiodoacetone
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Caption: Logical workflow for the safe management of 1,3-diiodoacetone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. lodoketone synthesis by iodination [organic-chemistry.org]

e 2.1,3-Dichloro-2-propanone 534-07-6 | TCI AMERICA [tcichemicals.com]

e 3. 1,3-Dichloroacetone | C3H4CI20 | CID 10793 - PubChem [pubchem.ncbi.nim.nih.gov]
¢ 4. GHS Classification Summary - PubChem [pubchem.ncbi.nim.nih.gov]

« 5. Halogenated Organic Compounds | CAMEO Chemicals | NOAA
[cameochemicals.noaa.gov]

e 6. Organoiodine chemistry - Wikipedia [en.wikipedia.org]
e 7. reddit.com [reddit.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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